Cas no 902254-57-3 (5-chloro-3-3-oxo-3-(1,2,3,4-tetrahydroquinolin-1-yl)propyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-chloro-3-3-oxo-3-(1,2,3,4-tetrahydroquinolin-1-yl)propyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 902254-57-3
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5424463
• Update Time: 2025-10-30

5-chloro-3-3-oxo-3-(1,2,3,4-tetrahydroquinolin-1-yl)propyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 5-chloro-3-[3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropyl]-
• 5-chloro-3-3-oxo-3-(1,2,3,4-tetrahydroquinolin-1-yl)propyl-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C19H17ClN2O3/c20-14-7-8-17-16(12-14)22(19(24)25-17)11-9-18(23)21-10-3-5-13-4-1-2-6-15(13)21/h1-2,4,6-8,12H,3,5,9-11H2
• InChI Key： LOVUNNWXNSWPSS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CCC(N2C3=C(C=CC=C3)CCC2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-chloro-3-3-oxo-3-(1,2,3,4-tetrahydroquinolin-1-yl)propyl-2,3-dihydro-1,3-benzoxazol-2-one

5-Chloro-3-Oxo-3-(1,2,3,4-Tetrahydroquinolin-1-Yl)Propyl-2,3-Dihydro-1,3-Benzoxazol-2-One: A Comprehensive Overview

5-Chloro-3-Oxo-3-(1,2,3,4-Tetrahydroquinolin-1-Yl)Propyl-2,3-Dihydro-1,3-Benzoxazol-2-One, also known by its CAS Registry Number CAS No. 902254-57-3, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazolones, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of this compound is characterized by a benzoxazolone core (benzoxazolone moiety) fused with a tetrahydroquinoline ring system (tetrahydroquinoline moiety). The presence of a chlorine atom at the 5-position of the benzene ring (5-chloro substitution) adds to its chemical complexity and may influence its pharmacokinetic properties. The oxo group at position 3 (oxo group) and the propyl chain attached to the tetrahydroquinoline ring further contribute to its structural diversity.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise synthesis involving coupling reactions. Researchers have focused on optimizing synthetic pathways to enhance yield and purity while maintaining the structural integrity of the molecule. These advancements have made it possible to produce this compound in larger quantities for further testing and analysis.

In terms of biological activity, CAS No. 902254-57-3 has shown promising results in preliminary assays. It exhibits potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have indicated that this compound may possess anti-tumor properties by modulating signaling pathways critical for cancer cell proliferation and survival.

The unique combination of a benzoxazolone core and a tetrahydroquinoline moiety makes this compound an attractive candidate for further exploration in drug development. Its structural features suggest that it could serve as a scaffold for designing more potent and selective drugs targeting various diseases.

Efforts are currently underway to investigate the pharmacokinetics and toxicity profiles of this compound in preclinical models. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Initial findings suggest that it has moderate bioavailability and acceptable toxicity profiles at therapeutic doses.

In conclusion, CAS No. 902254-57-3, or 5-Chloro..., represents an exciting advancement in organic chemistry with potential applications in therapeutics. As research continues to unravel its full potential, this compound stands as a testament to the ongoing innovation in drug discovery.